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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

L  Get Quote

Cat. No.: B613555

Essential Safety and Handling Guide for Fmoc-
Asp(ODmab)-OH

For researchers, scientists, and drug development professionals, the safe and efficient
handling of specialized reagents like Fmoc-Asp(ODmab)-OH is paramount to ensuring both
personal safety and the integrity of experimental outcomes. This guide provides immediate,
essential safety protocols, operational instructions, and disposal plans for Fmoc-Asp(ODmab)-
OH, a key building block in solid-phase peptide synthesis (SPPS).

Chemical and Physical Properties

Fmoc-Asp(ODmab)-OH is a derivative of aspartic acid utilized in peptide synthesis.[1] A
summary of its key properties is provided below.

Property Value

CAS Number 259066-08-2[2][3]

Molecular Formula C39H42N20s[2][3]

Molecular Weight

666.7 g/mol

Appearance

White to off-white or beige powder

Primary Application

Fmoc solid-phase peptide synthesis
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Hazard Identification and Personal Protective
Equipment (PPE)

While Fmoc-Asp(ODmab)-OH is not classified as a hazardous substance or mixture according
to available Safety Data Sheets (SDS), it is crucial to handle it with care as the toxicological
properties may not have been fully investigated. Adherence to standard laboratory safety
protocols is essential to minimize exposure.

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling Fmoc-Asp(ODmab)-OH.

PPE Category Item Specification

Safety glasses should have
) side shields. Goggles are
Eye Protection Safety Glasses or Goggles ) ) )
required when there is a risk of

splashing.

Chemical-resistant nitrile
] ) gloves are recommended.
Hand Protection Disposable Gloves )
Always inspect gloves for tears

or holes before use.

A standard lab coat should be
Body Protection Laboratory Coat worn to protect clothing and
skin.

A NIOSH-approved N95 (US)
or P1 (EN 143) dust mask is
recommended when handling

Respiratory Protection Dust Mask/Respirator the powder outside of a well-
ventilated area or fume hood
to avoid inhalation of dust

particles.

Operational Handling and Storage
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Proper handling and storage are critical for maintaining the stability and reactivity of Fmoc-
Asp(ODmab)-OH.

Storage: The stability of Fmoc-Asp(ODmab)-OH is directly influenced by storage conditions.

Recommended Storage .
Form Shelf Life
Temperature

Refer to the manufacturer's

Solid Powder 2-8°C )

expiry date.
Stock Solution -20°C Up to 1 month
-80°C Up to 6 months

Key Recommendations for Handling:

» Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to
minimize dust generation and inhalation.

» Weighing: When weighing the compound, do so in an area with good ventilation.

» Solution Preparation: When dissolving in solvents such as Dimethylformamide (DMF) or N-
Methyl-2-pyrrolidone (NMP), perform this task within a fume hood.

» General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound.

Experimental Protocol: Preparation of a Stock
Solution

o Equilibration: Before opening, allow the container of Fmoc-Asp(ODmab)-OH to warm to
room temperature to prevent moisture condensation.

e Weighing: In a well-ventilated area or fume hood, carefully weigh the desired amount of the
powdered compound.
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» Dissolution: Add the appropriate solvent (e.g., DMF, NMP) to the desired concentration. If
necessary, the tube can be heated to 37°C and sonicated in an ultrasonic bath to aid
dissolution.

o Storage: Store the stock solution in appropriately sealed containers at -20°C for up to one
month or -80°C for up to six months. To avoid degradation from repeated freeze-thaw cycles,
it is recommended to store the solution in aliquots.

Disposal Plan

Dispose of unused material, contaminated items, and chemical waste in accordance with local,
state, and federal regulations. Prevent the chemical from entering drains.

Waste Segregation:

» Solid Chemical Waste: This container is for unused or expired Fmoc-Asp(ODmab)-OH,
contaminated weighing paper, and used resin.

» Liquid Chemical Waste: This container is for solvents used to dissolve the compound and for
rinsing contaminated glassware.

o Contaminated Sharps: Any needles or other sharps used for reagent transfer must be
disposed of in a designated sharps container.

o Contaminated PPE: Used gloves and other contaminated disposable PPE should be placed
in a designated hazardous waste container.

Disposal Procedure:
o Waste Collection: Carefully transfer all waste into the appropriately labeled containers.

o Container Sealing: Ensure all waste containers are securely sealed and clearly labeled with
the chemical contents and hazard information.

o Storage: Store sealed waste containers in a designated satellite accumulation area until
collection by your institution's Environmental Health and Safety (EHS) department.
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Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
Fmoc-Asp(ODmab)-OH.
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Safe Handling and Disposal Workflow for Fmoc-Asp(ODmab)-OH

Preparation and Handling

Start: Receive Fmoc-Asp(ODmab)-OH

nspect Container

Store at 2-8°C in a dry, well-ventilated area

Don Appropriate PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Handle in a Fume Hood or
Well-Ventilated Area

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMF or NMP)

Experimgntal Use

Use in Solid-Phase
Peptide Synthesis (SPPS)
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Label Waste Containers
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Arrange for EHS Pickup
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Caption: Workflow for handling and disposal of Fmoc-Asp(ODmab)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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